Cas no 886904-02-5 (1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole)

• Product Name: 1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole
• CAS No: 886904-02-5
• MF: C₁₉H₂₀N₂O₂S
• MW: 340.439303398132
• CID: 5477406
• Update Time: 2025-11-02

1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-(3-phenyl-2-propen-1-yl)-2-(propylsulfonyl)-
• 1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole

• Inchi： 1S/C19H20N2O2S/c1-2-15-24(22,23)19-20-17-12-6-7-13-18(17)21(19)14-8-11-16-9-4-3-5-10-16/h3-13H,2,14-15H2,1H3
• InChI Key： ZUEGWKHHLKSZTE-UHFFFAOYSA-N
• SMILES： C1(S(CCC)(=O)=O)N(CC=CC2=CC=CC=C2)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles

Additional information on 1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole

Comprehensive Overview of 1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole (CAS No. 886904-02-5)

1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole (CAS No. 886904-02-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzodiazole core and sulfonyl functional group, exhibits a range of intriguing properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential in drug discovery, agrochemical development, and advanced material synthesis.

The chemical structure of 1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole features a benzodiazole ring system, which is known for its electron-rich nature and ability to participate in diverse chemical reactions. The presence of the sulfonyl group enhances the compound's stability and reactivity, making it a versatile intermediate in synthetic chemistry. The (2E)-3-phenylprop-2-en-1-yl moiety further contributes to its unique electronic and steric properties, which are critical for its performance in various applications.

One of the most compelling aspects of 1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole is its potential in pharmaceutical research. The benzodiazole scaffold is a common motif in drug design, often associated with antimicrobial, anti-inflammatory, and anticancer activities. Recent studies have explored the compound's ability to interact with biological targets, such as enzymes and receptors, suggesting its utility in developing novel therapeutics. For instance, its sulfonyl group may facilitate hydrogen bonding, a key interaction in drug-receptor binding.

In addition to its pharmaceutical applications, 1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole has shown promise in agrochemical formulations. The compound's structural features make it a candidate for designing new pesticides and herbicides with improved efficacy and environmental safety. Researchers are particularly interested in its potential to target specific pests while minimizing harm to non-target organisms, aligning with the growing demand for sustainable agricultural solutions.

The compound's utility extends to material science, where its benzodiazole and sulfonyl functionalities contribute to the development of advanced materials. For example, it can be incorporated into polymers or coatings to enhance their thermal stability, mechanical strength, or optical properties. Such materials are increasingly sought after in industries ranging from electronics to automotive, where performance and durability are paramount.

From a synthetic perspective, 1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole can be prepared through multi-step organic reactions, often involving the condensation of appropriate precursors. The sulfonyl group is typically introduced via sulfonylation reactions, while the benzodiazole core is constructed through cyclization processes. Optimizing these synthetic routes is a key focus for chemists aiming to produce the compound efficiently and at scale.

The market for 1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole is evolving rapidly, driven by its diverse applications and the increasing demand for high-performance chemicals. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the needs of research institutions and industrial clients. Pricing and availability can vary depending on purity, quantity, and supplier, but the compound remains a valuable asset in the chemical industry.

Safety and handling of 1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole are critical considerations for laboratory and industrial settings. While not classified as a hazardous material, standard precautions for handling organic compounds should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe storage, transportation, and disposal.

In summary, 1-(2E)-3-phenylprop-2-en-1-yl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole (CAS No. 886904-02-5) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, including the benzodiazole ring and sulfonyl group, underpin its versatility and utility. As research continues to uncover new applications, this compound is poised to play an increasingly important role in scientific and industrial advancements.